Cas no 1849410-29-2 (1-Ethyl-4-ethynyl-1H-imidazole)

• Product Name: 1-Ethyl-4-ethynyl-1H-imidazole
• CAS No: 1849410-29-2
• MF: C₇H₈N₂
• MW: 120.151821136475
• CID: 6427686
• PubChem ID: 130509342
• Update Time: 2025-08-04

1-Ethyl-4-ethynyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-ethynyl-1H-imidazole
• 1849410-29-2
• EN300-787653

• Inchi： 1S/C7H8N2/c1-3-7-5-9(4-2)6-8-7/h1,5-6H,4H2,2H3
• InChI Key： IBHTVIDZSMZSHJ-UHFFFAOYSA-N
• SMILES： N1(C=NC(C#C)=C1)CC

Computed Properties

• Exact Mass: 120.068748264g/mol
• Monoisotopic Mass: 120.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-Ethyl-4-ethynyl-1H-imidazole

Comprehensive Overview of 1-Ethyl-4-ethynyl-1H-imidazole (CAS No. 1849410-29-2): Properties, Applications, and Innovations

1-Ethyl-4-ethynyl-1H-imidazole (CAS No. 1849410-29-2) is a specialized organic compound belonging to the imidazole family, characterized by its unique ethynyl and ethyl functional groups. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, material science, and catalysis. Its molecular structure, featuring a five-membered heterocyclic ring with nitrogen atoms, makes it a valuable building block for synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential, especially in the development of bioactive molecules and advanced materials.

The growing interest in 1-Ethyl-4-ethynyl-1H-imidazole aligns with the broader trends in green chemistry and sustainable synthesis. As the scientific community seeks eco-friendly alternatives to traditional chemical processes, compounds like this are being investigated for their role in catalytic transformations and click chemistry. Its ethynyl group enables efficient coupling reactions, which are pivotal in creating polymers, dendrimers, and other functional materials. This has led to a surge in searches for "imidazole derivatives in click chemistry" and "sustainable catalytic agents," reflecting its relevance in cutting-edge research.

In the pharmaceutical sector, 1-Ethyl-4-ethynyl-1H-imidazole is being studied for its potential as a pharmacophore in drug design. Its structural motifs are found in compounds with antimicrobial, anti-inflammatory, and anticancer properties. Recent publications highlight its utility in designing small-molecule inhibitors targeting specific enzymes or receptors. Queries such as "imidazole-based drug discovery" and "ethynyl group in medicinal chemistry" are trending, underscoring its importance in modern therapeutics. Additionally, its stability and reactivity make it a candidate for prodrug development, further expanding its applications.

From a material science perspective, 1-Ethyl-4-ethynyl-1H-imidazole contributes to advancements in conductive polymers and luminescent materials. Its incorporation into polymeric matrices enhances electronic properties, making it suitable for organic electronics and optoelectronic devices. Searches for "imidazole in OLEDs" and "ethynyl-functionalized polymers" reflect the compound's role in next-generation technologies. Moreover, its ability to form metal-organic frameworks (MOFs) has sparked interest in gas storage and separation technologies, addressing global challenges in energy and environmental sustainability.

Quality and safety are paramount when handling 1-Ethyl-4-ethynyl-1H-imidazole. Reputable suppliers provide detailed technical data sheets (TDS) and certificates of analysis (CoA) to ensure compliance with industry standards. Researchers often search for "CAS 1849410-29-2 supplier" or "high-purity imidazole derivatives" to source reliable materials. Proper storage conditions—such as protection from moisture and light—are critical to maintaining its stability. The compound's shelf life and handling protocols are frequently discussed in forums and academic circles, emphasizing the need for best practices in laboratory settings.

In conclusion, 1-Ethyl-4-ethynyl-1H-imidazole (CAS No. 1849410-29-2) represents a multifaceted compound with broad applications across scientific disciplines. Its integration into drug development, material innovation, and catalytic processes highlights its significance in addressing contemporary challenges. As research progresses, its potential is expected to expand, driven by the demand for sustainable and high-performance chemical solutions. This aligns with the increasing online searches for "innovative imidazole applications" and "future of heterocyclic compounds," marking it as a compound of enduring interest.